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Compound of Interest

Compound Name: ML350

Cat. No.: B10763790 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive

Overview of Personal Protective Equipment, Operational Protocols, and Disposal Plans for the

Kappa Opioid Receptor Antagonist ML350.

This guide provides crucial safety and logistical information for the handling of ML350 (also

known as CYM-50202), a selective kappa opioid receptor (KOR) antagonist. Adherence to

these guidelines is essential to ensure a safe laboratory environment and to minimize risks

associated with the handling of this potent research compound. The information presented is

synthesized from publicly available safety data sheets and general best practices for handling

similar chemical entities.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling ML350. These

recommendations are based on the potential hazards associated with this class of compounds.
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PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Nitrile or other chemically resistant gloves.

Body Protection A standard laboratory coat.

Respiratory

Use in a well-ventilated area. A fume hood is

recommended for handling the solid form or

when preparing solutions.

Safe Handling and Operational Plan
A systematic approach to handling ML350 is critical to prevent accidental exposure and ensure

the integrity of the compound. The following workflow outlines the key steps for safe

operational procedures.
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ML350 Safe Handling and Emergency Workflow
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Caption: Workflow for safe handling and emergency response for ML350.
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Experimental Protocols: Step-by-Step Guidance
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials. Recommended storage temperature is typically -20°C for

long-term stability.

Preparation of Solutions:

Ensure all necessary PPE is worn before opening the container.

Handle the solid compound in a chemical fume hood to avoid inhalation of any dust particles.

Carefully weigh the desired amount of ML350 using an analytical balance.

Prepare solutions by slowly adding the solvent to the solid to prevent splashing. ML350 is

often soluble in organic solvents such as DMSO and ethanol.

During Experimentation:

Clearly label all solutions containing ML350.

Avoid direct contact with skin, eyes, and clothing.

Keep containers closed when not in use.

After handling, wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of ML350 and any contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused Solid Compound

Dispose of as hazardous chemical waste in

accordance with institutional and local

regulations.

Solutions of ML350
Collect in a designated, labeled hazardous

waste container. Do not pour down the drain.

Contaminated Labware

Decontaminate glassware if possible, or dispose

of as hazardous waste. Single-use plastics

should be placed in a designated hazardous

waste container.

Contaminated PPE
Dispose of gloves and other disposable PPE as

hazardous waste after use.

Emergency Procedures:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water, provided the person is

conscious. Seek immediate medical attention.

By adhering to these safety protocols, researchers can minimize the risks associated with

handling ML350 and maintain a safe and productive laboratory environment. Always consult

your institution's specific safety guidelines and the official Safety Data Sheet (SDS) from the

supplier for the most comprehensive and up-to-date information.

To cite this document: BenchChem. [Essential Safety and Handling Guide for ML350 (CYM-
50202)]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b10763790#personal-protective-equipment-for-
handling-ml350]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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